Cas no 1805151-63-6 (2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1805151-63-6
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4897011
• Update Time: 2025-08-02

2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H8F5NO3/c1-19-8-4(3-6(17)18)2-5(10(13,14)15)16-7(8)9(11)12/h2,9H,3H2,1H3,(H,17,18)
• InChI Key： GRMSBTQZDYLALA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CC(=O)O)C=C(C(F)(F)F)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic acid

2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1805151-63-6, known as 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl, methoxy, and trifluoromethyl groups, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of multiple fluorine atoms in this molecule suggests potential applications in areas such as antiviral agents, anticancer drugs, and agrochemicals. For instance, the trifluoromethyl group is known to enhance the stability and bioavailability of pharmaceutical compounds, making this compound a promising candidate for further research.

The synthesis of 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution, to construct the pyridine ring and introduce the substituents. The use of fluorinated reagents has been particularly challenging but has yielded successful outcomes in terms of product purity and yield.

One of the most exciting developments related to this compound is its potential as a lead compound in drug design. Preclinical studies have demonstrated that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest among pharmaceutical companies, which are now exploring its therapeutic potential through further preclinical trials.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals. The methoxy group present in the molecule contributes to its lipophilicity, which is a desirable property for pesticides and herbicides. Recent research has focused on optimizing its stability under environmental conditions to ensure effective application in agricultural settings.

The structural complexity of 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic acid poses challenges for large-scale synthesis. However, advancements in catalytic processes and green chemistry techniques are gradually addressing these issues. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

From an environmental standpoint, understanding the fate and behavior of this compound in natural systems is crucial. Studies are currently underway to assess its biodegradability and potential impact on aquatic ecosystems. These investigations are essential for ensuring that any commercial applications do not pose risks to the environment.

In conclusion, 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetic acid represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure, coupled with promising biological activities, positions it as a key player in future research and development efforts across multiple industries.